Cas no 34347-58-5 (24-methylpollinastanol)

• Product Name: 24-methylpollinastanol
• CAS No: 34347-58-5
• MF: C₂₉H₅₀O
• MW: 414.706709384918
• CID: 305234
• PubChem ID: 13755767
• Update Time: 2024-02-29

24-methylpollinastanol Chemical and Physical Properties

Names and Identifiers

• 9,19-Cycloergostan-3-ol,14-methyl-, (3b,5a,24R)-
• 24-Methylpollinastanol
• CID 101826502
• 14α-Methyl-9β,19-cycloergostan-3β-ol
• 9,19-Cycloergostan-3-ol, 14-methyl-, (3β,5α,24R)-
• 24-methylpollinastanol

• Inchi： 1S/C29H50O/c1-19(2)20(3)7-8-21(4)24-12-13-27(6)25-10-9-22-17-23(30)11-14-28(22)18-29(25,28)16-15-26(24,27)5/h19-25,30H,7-18H2,1-6H3/t20-,21-,22+,23+,24-,25+,26-,27+,28-,29+/m1/s1
• InChI Key： OLYMLXYZIJLUMG-SSIFYAQHSA-N
• SMILES： O[C@H]1CC[C@@]23[C@H](C1)CC[C@H]1[C@]4(C)CC[C@H]([C@H](C)CC[C@@H](C)C(C)C)[C@@]4(C)CC[C@@]21C3

Computed Properties

• Exact Mass: 414.386166214g/mol
• Monoisotopic Mass: 414.386166214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 9.6

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 499.4±14.0 °C(Predicted)
• pka: 15.10±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives